N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide

• IUPAC Name: N-[[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl]benzamide
• InChI: InChI=1S/C21H25NO3/c1-24-18-11-10-17(14-19(18)25-2)21(12-6-7-13-21)15-22-20(23)16-8-4-3-5-9-16/h3-5,8-11,14H,6-7,12-13,15H2,1-2H3,(H,22,23)
• InChI Key: SMMHUAXSCQRSQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCCC2)CNC(=O)C3=CC=CC=C3)OC
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• Solubility: 8.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide, also known as SCH-23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in 1983 by scientists at Schering-Plough Research Institute. Since then, it has been widely used in scientific research to investigate the role of dopamine D1 receptors in various physiological and pathological processes.

Mechanism of Action

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide acts as a selective antagonist of dopamine D1 receptors. It binds to the receptor and prevents dopamine from binding, thereby blocking the downstream signaling pathway. This results in a decrease in the activity of the dopamine D1 receptor and its downstream signaling pathway.
Biochemical and Physiological Effects:
N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide has been shown to have several biochemical and physiological effects. It has been shown to decrease the activity of the dopamine D1 receptor and its downstream signaling pathway. This results in a decrease in neuronal excitability and synaptic plasticity. It has also been shown to decrease the release of dopamine in the brain, which can have an impact on various physiological processes.

Advantages and Limitations for Lab Experiments

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide has several advantages for lab experiments. It is a selective dopamine D1 receptor antagonist, which allows for the investigation of the specific role of dopamine D1 receptors in various physiological and pathological processes. It is also relatively easy to synthesize and has a long shelf life.
However, there are also some limitations to the use of N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide in lab experiments. It has been shown to have some off-target effects, which can complicate the interpretation of experimental results. It also has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for the use of N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide in scientific research. One area of interest is the investigation of the role of dopamine D1 receptors in various psychiatric disorders, such as depression and anxiety. Another area of interest is the development of more selective dopamine D1 receptor antagonists, which could improve the specificity of experimental results. Finally, the use of N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide in combination with other drugs or therapies could lead to new insights into the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with cyclopentylmagnesium bromide, followed by the reaction of the resulting cyclopentylcarbinol with benzoyl chloride. The final step involves the reaction of the benzoyl derivative with methylmagnesium bromide to yield N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide.

Scientific Research Applications

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}benzamide has been extensively used in scientific research to investigate the role of dopamine D1 receptors in various physiological and pathological processes. For example, it has been used to study the effects of dopamine D1 receptor activation on neuronal excitability, synaptic plasticity, and learning and memory. It has also been used to investigate the role of dopamine D1 receptors in drug addiction, schizophrenia, and Parkinson's disease.